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Compound of Interest

Compound Name: 2,5-Dimethyl-2-ethylhexanoic acid

CAS No.: 24353-79-5

Cat. No.: B031094

Get Quote

An In-Depth Technical Guide to 2,5-Dimethyl-2-ethylhexanoic Acid

Compound Identification and Overview
Chemical Name: 2,5-Dimethyl-2-ethylhexanoic acid CAS Number: 24353-79-5[1][2][3]

Molecular Formula: C₁₀H₂₀O₂[1][2][4] Synonyms: 2-Ethyl-2,5-dimethylhexanoic acid[2]

2,5-Dimethyl-2-ethylhexanoic acid is a substituted carboxylic acid with a molecular structure

that lends itself to a variety of chemical and biological applications. Its tertiary carboxylic acid

group provides steric hindrance, influencing its reactivity and potential as a building block in

complex organic synthesis. This guide provides a comprehensive overview of its properties,

synthesis, analytical methods, and applications for researchers and professionals in drug

development and chemical sciences.

Physicochemical and Spectroscopic Properties
The structural characteristics of 2,5-Dimethyl-2-ethylhexanoic acid dictate its physical and

chemical behavior. A summary of its key properties is presented below.
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Property Value Source

CAS Number 24353-79-5 [1][2][3]

Molecular Weight 172.26 g/mol [1][4][5]

Molecular Formula C₁₀H₂₀O₂ [1][2][4]

SMILES CCC(C)(CCC(C)C)C(=O)O [4]

IUPAC Name
2-ethyl-2,5-dimethylhexanoic

acid
[5]

While specific, experimentally determined data for properties like boiling point and density are

not widely published, estimations can be made based on its structure and comparison to similar

compounds like 2,5-dimethylhexanoic acid, which has an estimated boiling point of 228.91°C.

[6]

Synthesis and Manufacturing
The synthesis of 2,5-Dimethyl-2-ethylhexanoic acid can be approached through various

organic chemistry pathways. One documented method involves the alkylation of a precursor

carboxylic acid.

Synthetic Pathway: Alkylation of 2,5-Dimethylhexanoic
Acid
A plausible and referenced synthetic route involves the ethylation of 2,5-dimethylhexanoic acid.

[1] This process capitalizes on the reactivity of the α-carbon adjacent to the carboxyl group.

Causality of Experimental Choices:

Deprotonation: A strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) is

chosen to selectively deprotonate the α-carbon, forming a stable enolate without competing

nucleophilic attack at the carbonyl carbon.

Alkylation: Iodoethane serves as an efficient ethylating agent. The iodide is an excellent

leaving group, facilitating the Sₙ2 reaction with the enolate.
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Aprotic Solvent: An aprotic solvent like Tetrahydrofuran (THF) is essential to prevent

protonation of the highly reactive enolate intermediate.

Low Temperature: The reaction is conducted at low temperatures (e.g., -78 °C) to control the

reaction kinetics, prevent side reactions, and ensure the stability of the LDA and the enolate.
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Caption: Synthesis workflow for 2,5-Dimethyl-2-ethylhexanoic acid.
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Detailed Synthesis Protocol
Preparation: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

nitrogen inlet, and a thermometer is charged with a solution of 2,5-dimethylhexanoic acid in

anhydrous THF.

Deprotonation: The flask is cooled to -78 °C in a dry ice/acetone bath. A solution of Lithium

Diisopropylamide (LDA) is added dropwise via syringe, maintaining the low temperature. The

mixture is stirred for 1 hour to ensure complete enolate formation.

Alkylation: Iodoethane is added dropwise to the enolate solution at -78 °C. The reaction is

allowed to stir for several hours, gradually warming to room temperature.

Quenching and Workup: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The mixture is then acidified with dilute HCl.

Extraction and Purification: The aqueous layer is extracted multiple times with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure. The crude product is then purified by

column chromatography or distillation to yield pure 2,5-Dimethyl-2-ethylhexanoic acid.

Applications and Biological Relevance
While a niche molecule, 2,5-Dimethyl-2-ethylhexanoic acid and its structural analogs have

demonstrated utility in several research and industrial domains.

Research Applications
Intermediate in Organic Synthesis: It serves as a versatile intermediate for synthesizing more

complex molecules, including potential active pharmaceutical ingredients (APIs) such as

dopamine, lacosamide, and irinotecan.[4]

Biological Studies: The compound is used in biological research to assess the estrogenicity

of environmental chemicals.[7]

Catalysis: It has been explored as a catalyst in various chemical reactions, including the

hydrolysis of p-nitrophenyl phosphate.[4]
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Potential in Drug Development
Enzyme Inhibition and Activation: Research suggests that 2,5-Dimethyl-2-ethylhexanoic
acid possesses antiviral properties and can inhibit phosphatase enzymes.[4] Furthermore, it

has shown potential as an activator of AMP-activated protein kinase (AMPK), a critical

regulator of cellular energy homeostasis, making it a target of interest for metabolic

disorders.[4]

2,5-Dimethyl-2-ethylhexanoic acid

AMPK Activation

Activates

Increased Glucose Uptake Increased Fatty Acid Oxidation Decreased Lipid Synthesis

Therapeutic Potential for
Metabolic Disorders

Click to download full resolution via product page

Caption: Potential mechanism of action via AMPK activation.

Analytical Methodologies
The quantification and identification of 2,5-Dimethyl-2-ethylhexanoic acid require robust

analytical techniques. Gas Chromatography (GC) is a well-suited method, often coupled with
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mass spectrometry (GC-MS) for definitive identification or a Flame Ionization Detector (FID) for

quantification.

Protocol: Quantification by Gas Chromatography (GC-
FID)
This protocol is adapted from standard methods for analyzing similar carboxylic acids like 2-

ethylhexanoic acid.[8][9]

Principle: The carboxylic acid is first derivatized to a more volatile ester (e.g., a methyl or

pentafluorobenzyl ester) to improve its chromatographic properties (i.e., reduce peak tailing

and improve thermal stability).[10] The derivatized analyte is then separated on a capillary GC

column and detected by FID.

Step-by-Step Methodology:

Sample Preparation:

Accurately weigh a sample containing the analyte and dissolve it in a suitable organic

solvent (e.g., trimethylpentane).

Add an appropriate internal standard (e.g., another long-chain carboxylic acid not present

in the sample) for improved quantitative accuracy.

Derivatization (Esterification):

Add a derivatizing agent (e.g., diazomethane for methylation or pentafluorobenzyl bromide

for PFB esterification).

Gently heat the mixture if required to drive the reaction to completion.

Neutralize any excess reagent according to the specific protocol for the agent used.

GC-FID Analysis:

Injection: Inject 1 µL of the final derivatized solution into the GC.

Instrumentation and Conditions:
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Column: DB-WAX or equivalent polar capillary column (e.g., 50 m x 0.32 mm x 1 µm).

[11]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Detector Temperature: 270 °C (FID).

Oven Temperature Program: Start at 50 °C, ramp at 5 °C/min to 120 °C, then ramp at

15 °C/min to 200 °C, and hold for 10 minutes. This program should be optimized for the

specific derivative used.

Quantification:

Construct a calibration curve by preparing and analyzing standards of known

concentrations with the internal standard.

Calculate the concentration of 2,5-Dimethyl-2-ethylhexanoic acid in the sample by

comparing the peak area ratio of the analyte to the internal standard against the

calibration curve.

System Validation: The method must be validated for specificity, accuracy, precision

(repeatability and intermediate precision), and linearity to ensure trustworthy results, following

standard analytical guidelines.[8]

Safety and Handling
As a carboxylic acid, 2,5-Dimethyl-2-ethylhexanoic acid should be handled with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work

should be conducted in a well-ventilated fume hood. Refer to the specific Safety Data Sheet

(SDS) for detailed handling and emergency procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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